Cas no 1823481-56-6 ((9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate
• CAS No: 1823481-56-6
• MF: C₁₉H₁₇NO₃
• MW: 307.343185186386
• CID: 6234406
• PubChem ID: 129951101
• Update Time: 2025-07-18

(9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate
• EN300-6760339
• 1823481-56-6

• Inchi： 1S/C19H17NO3/c21-11-13-9-20(10-13)19(22)23-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11,13,18H,9-10,12H2
• InChI Key： HJKUQGADUCYENF-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 307.12084340g/mol
• Monoisotopic Mass: 307.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.6Ų

Additional information on (9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate (CAS No. 1823481-56-6)

(9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate (CAS No. 1823481-56-6) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a fluorenylmethyl (Fmoc) protecting group and a formylazetidine moiety, making it a versatile intermediate for peptide coupling and drug discovery applications. Its unique structure enables selective reactions, particularly in the development of novel therapeutics targeting protein-protein interactions and enzyme inhibition.

The growing interest in Fmoc-protected compounds like (9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate stems from their stability under mild conditions and ease of deprotection. Researchers frequently search for "Fmoc-azetidine derivatives" or "CAS 1823481-56-6 applications" to explore its role in solid-phase peptide synthesis (SPPS) and bioconjugation. Recent trends highlight its potential in cancer drug development and neurodegenerative disease research, aligning with the demand for precision medicine.

From a synthetic chemistry perspective, 3-formylazetidine scaffolds are gaining traction due to their conformational rigidity, which enhances binding affinity in drug candidates. The carboxylate group in this compound further facilitates cross-coupling reactions, a topic frequently queried in academic databases. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a common concern among purchasers of high-value intermediates.

Environmental and regulatory considerations are also pivotal. While (9H-fluoren-9-yl)methyl 3-formylazetidine-1-carboxylate is not classified as hazardous, proper handling protocols are recommended to maintain integrity. Searches for "green chemistry alternatives for Fmoc reagents" reflect the industry's shift toward sustainable practices. Innovations in catalytic synthesis and solvent-free reactions are being explored to reduce waste in its production.

In summary, CAS 1823481-56-6 represents a critical building block in modern organic synthesis, bridging gaps between academic research and industrial applications. Its adaptability to high-throughput screening and combinatorial chemistry ensures its relevance in evolving fields like proteolysis-targeting chimeras (PROTACs) and biodegradable polymers. As demand for tailored bioactive molecules grows, this compound will remain a focal point for innovation.